Cas no 2580205-41-8 (5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2580205-41-8
• MF: C₁₅H₁₆ClN₃O₄
• MW: 337.758242607117
• CID: 5659789
• PubChem ID: 165887509
• Update Time: 2025-05-20

5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723043
• 5-{[(tert-butoxy)carbonyl]amino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid
• 2580205-41-8
• 5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C15H16ClN3O4/c1-15(2,3)23-14(22)18-12-11(13(20)21)8-17-19(12)10-6-4-9(16)5-7-10/h4-8H,1-3H3,(H,18,22)(H,20,21)
• InChI Key： CHJNCNHNNLQFRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C(C(=O)O)C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.0829337g/mol
• Monoisotopic Mass: 337.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580205-41-8)

5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580205-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often abbreviated for convenience, belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both tert-butoxycarbonyl (Boc) and carboxylic acid functional groups makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules.

In recent years, the demand for high-purity intermediates like 5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid has surged, driven by advancements in small-molecule therapeutics and precision agriculture. The compound's unique structure allows for further derivatization, enabling the development of novel enzyme inhibitors and receptor modulators. Its CAS No. 2580205-41-8 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance in global supply chains.

One of the most frequently asked questions about this compound revolves around its synthetic routes and scalability. Industry professionals often search for optimized protocols to produce 5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid with high yield and minimal impurities. Recent studies highlight the use of green chemistry principles, such as solvent-free reactions or catalytic methods, to enhance sustainability. These approaches align with the growing emphasis on environmentally friendly synthesis in the chemical industry.

The 4-chlorophenyl moiety in this compound is a key structural feature that contributes to its lipophilicity and binding affinity in biological systems. This characteristic has led to its exploration in central nervous system (CNS) drug development, where molecular penetration of the blood-brain barrier is crucial. Additionally, the Boc-protected amino group offers selective deprotection opportunities, making it a valuable building block in peptide mimetics and prodrug design.

From a commercial perspective, CAS No. 2580205-41-8 is often listed in catalogs of fine chemical suppliers, with purity grades ranging from 95% to 99%. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality. The compound's stability under various storage conditions is another topic of interest, as it impacts logistics and shelf-life management.

Emerging trends in computational chemistry have also brought attention to 5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) studies leverage its structure to predict interactions with biological targets. This computational synergy accelerates the identification of potential therapeutic applications, reducing reliance on traditional trial-and-error methods.

In summary, 5-{(tert-butoxy)carbonylamino}-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580205-41-8) represents a multifaceted compound with broad utility in modern chemistry. Its relevance to drug discovery, agrochemical innovation, and sustainable synthesis positions it as a subject of ongoing research and industrial interest. As scientific inquiries evolve, this compound is likely to remain a focal point for breakthroughs in medicinal chemistry and material science.